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Compound of Interest

Compound Name: Felinine, (+/-)-

Cat. No.: B1199444 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

Felinine ((+/-)-). The following procedures are designed to ensure the safe handling and

disposal of this compound, minimizing environmental impact and adhering to standard

laboratory safety protocols.

Chemical and Physical Properties of Felinine
Felinine is a sulfur-containing amino acid.[1] A comprehensive understanding of its chemical

and physical properties is crucial for safe handling and disposal.
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Property Value Source

Molecular Formula C8H17NO3S [2][3][4]

Molecular Weight 207.29 g/mol [2][3][4]

Appearance Solid [1]

Melting Point >151 °C (decomposes)

Synonyms

(R)-2-amino-3-(4-hydroxy-2-

methylbutan-2-ylthio)propanoic

acid, S-(3-Hydroxy-1,1-

dimethylpropyl)-L-cysteine

[2][4]

Role
Pheromone precursor in cat

urine
[2][4][5]

Experimental Protocols: Disposal of Felinine Waste
The recommended disposal procedure for Felinine is based on protocols for structurally similar

sulfur-containing compounds, such as thiols and S-alkyl cysteine derivatives, in the absence of

a specific Safety Data Sheet (SDS) for Felinine itself. The primary method involves oxidation

with sodium hypochlorite (bleach) to convert the thioether to a less volatile and less hazardous

sulfoxide or sulfonic acid.

Materials:

5.25% Sodium hypochlorite solution (household bleach)

Appropriate personal protective equipment (PPE): safety goggles, lab coat, and chemical-

resistant gloves

Designated hazardous waste container

Fume hood

Procedure for Liquid Waste Containing Felinine:
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Work in a Fume Hood: All steps of the disposal process must be carried out in a certified

chemical fume hood to avoid inhalation of any volatile compounds.

Prepare Bleach Solution: For every volume of Felinine-containing waste, prepare an equal

volume of 5.25% sodium hypochlorite solution in a suitable container.

Slow Addition: Slowly and carefully add the Felinine waste to the bleach solution while

stirring. The reaction may be exothermic, so slow addition is crucial.

Reaction Time: Allow the mixture to react for a minimum of 2 hours. This allows for the

complete oxidation of the thioether.

Neutralization (Optional but Recommended): After the reaction is complete, check the pH of

the solution. If it is highly basic, neutralize it to a pH between 6 and 8 by adding a suitable

acid (e.g., hydrochloric acid) dropwise.

Collection as Hazardous Waste: The final treated solution should be collected in a

designated hazardous waste container, properly labeled as "Treated Felinine Waste" or

according to your institution's specific guidelines.

Final Disposal: The hazardous waste container should be disposed of through your

institution's licensed hazardous waste disposal service.

Procedure for Solid Waste and Contaminated Materials:

Collection: Collect all solid waste contaminated with Felinine (e.g., filter paper, contaminated

gloves, etc.) in a separate, clearly labeled hazardous waste bag or container.

Decontamination of Glassware: All glassware that has been in contact with Felinine should

be decontaminated.

Rinse the glassware with a small amount of an appropriate solvent (e.g., ethanol or

methanol) to remove residual Felinine. This rinse solvent must be collected and treated as

liquid hazardous waste.

Immerse the rinsed glassware in a 10% bleach solution for at least 2 hours.
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After soaking, the glassware can be washed with soap and water.

Logical Workflow for Felinine Disposal

Waste Generation

Liquid Waste Treatment (in Fume Hood)

Solid Waste & Glassware Decontamination

Liquid Waste
(Solutions containing Felinine)

Prepare 5.25% NaOCl
(Bleach) Solution

Solid Waste
(Contaminated materials)

Collect Solid Waste in
Hazardous Waste Bag

Slowly Add Liquid Waste
to Bleach Solution

Allow to React
(min. 2 hours)

Neutralize (pH 6-8)

Collect in Labeled
Hazardous Waste Container

Dispose of all Hazardous Waste
(Liquid and Solid)

via Licensed Service

Rinse Glassware with Solvent
(Collect rinse as liquid waste)
Soak in 10% Bleach Solution

Rinse Solvent
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Click to download full resolution via product page

Caption: Step-by-step workflow for the safe disposal of Felinine waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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